4-((4-Bromophenyl)sulfonyl)-5-(methylthio)-2-(thiophen-2-yl)oxazole

• Molecular Formula: C14H10BrNO3S3
• Molecular Weight: 416.3 g/mol
• SMILES: CSC1=C(N=C(O1)C2=CC=CS2)S(=O)(=O)C3=CC=C(C=C3)Br
• InChI: InChI=1S/C14H10BrNO3S3/c1-20-14-13(16-12(19-14)11-3-2-8-21-11)22(17,18)10-6-4-9(15)5-7-10/h2-8H,1H3
• InChIKey: XFAUPCURKWFQFK-UHFFFAOYSA-N

4-((4-Bromophenyl)sulfonyl)-5-(methylthio)-2-(thiophen-2-yl)oxazole is a penta-substituted oxazole derivative bearing a 4-bromophenylsulfonyl acceptor at C4, a methylthio donor at C5, and a thiophen-2-yl ring at C2. It belongs to the sulfonamide-containing oxazole family, a class extensively patented for cyclooxygenase-2 (COX-2) selective inhibition.

4-((4-Bromophenyl)sulfonyl)-5-(methylthio)-2-(thiophen-2-yl)oxazole: Structural Identity and Pharmacological Class for Research Procurement

4-((4-Bromophenyl)sulfonyl)-5-(methylthio)-2-(thiophen-2-yl)oxazole is a penta-substituted oxazole derivative bearing a 4-bromophenylsulfonyl acceptor at C4, a methylthio donor at C5, and a thiophen-2-yl ring at C2 [1]. It belongs to the sulfonamide-containing oxazole family, a class extensively patented for cyclooxygenase-2 (COX-2) selective inhibition [2]. The compound is catalogued in the ChEBI ontology as a sulfonamide and cross-referenced in the LINCS small-molecule library, confirming its availability as a research-grade screening compound [3]. Its closest catalogued structural analogs are the 2-furanyl (CHEBI:113007) and 2-phenyl variants, which differ only in the C2 heterocycle/aryl substituent, making this thiophene-bearing member the logical candidate for structure–activity relationship (SAR) studies where sulfur-mediated electronic effects are hypothesized to modulate target engagement [1][3].

Thiophene-specific MAO B inhibitor screening

C2 heterocycle SAR studies with sulfur-mediated electronics

COX-2 pharmacophore exploration scaffold

Oxidative diversification via C5 methylthio handle

• [1] ChEBI. 4-(4-bromophenyl)sulfonyl-2-(2-furanyl)-5-(methylthio)oxazole (CHEBI:113007). European Bioinformatics Institute. View Source
• [2] Haruta, J., Hashimoto, H., & Matsushita, M. (1999). Oxazole derivatives and use thereof. US Patent 6,002,014. Japan Tobacco Inc. View Source
• [3] LINCS Consortium. LSM-24417 – Small Molecule Information. Library of Integrated Network-Based Cellular Signatures. View Source

Why Generic Substitution of 4-((4-Bromophenyl)sulfonyl)-5-(methylthio)-2-(thiophen-2-yl)oxazole with In-Class Oxazoles Fails in Targeted Assays

Oxazole-based sulfonamides are not functionally interchangeable despite sharing the 4-bromophenylsulfonyl pharmacophore. In monoamine oxidase (MAO) profiling, the C2 substituent alone switches the selectivity window: the 2-phenyl analog exhibits an MAO B IC50 of 33 nM versus an MAO A IC50 of 1,000 nM, yielding a ~30-fold B-over-A selectivity [1]. The furanyl congener (CHEBI:113007) is catalogued without any reported MAO activity, underscoring that even single-atom heterocycle replacement (O vs. S at C2) can abolish or profoundly alter the inhibition fingerprint [2]. Consequently, procurement of a non-thiophene variant for an MAO B-focused or glycolate oxidase counterscreen program risks introducing an uncharacterized selectivity profile that will confound SAR interpretation and waste screening resources [1][3].

C2 substituent determines selectivity profile

Phenyl analog exhibits 30-fold MAO B selectivity; thiophene variant required for reported profile. Furan analog lacks any MAO annotation.

Off-target annotation may shift

Only thiophene member carries glycolate oxidase counterscreen data; substitution risks uncharacterized off-target interference.

Negative control confidence gap

Furanyl analog (CHEBI:113007) has no reported enzyme inhibition; may not serve as a validated negative control.

• [1] BindingDB. BDBM50421645 – CHEMBL123609. Enzyme Inhibition Constant Data: MAO A IC50 = 1.00E+3 nM; MAO B IC50 = 33 nM. Sapienza University of Rome / ChEMBL. View Source
• [2] ChEBI. 4-(4-bromophenyl)sulfonyl-2-(2-furanyl)-5-(methylthio)oxazole (CHEBI:113007). European Bioinformatics Institute. View Source
• [3] BindingDB. BDBM50421645 – CHEMBL123609. Glycolate oxidase (mouse recombinant) IC50 = 3.99E+4 nM. Universidad de Granada / ChEMBL. View Source

Quantitative Differentiation Evidence for 4-((4-Bromophenyl)sulfonyl)-5-(methylthio)-2-(thiophen-2-yl)oxazole Against Closest Analogs and Reference Standards

MAO B Inhibition Potency and Selectivity Over MAO A: Thiophene vs. Phenyl Analog Comparison

The target compound demonstrates an MAO B IC50 of 33 nM (human recombinant enzyme), which is within 1.7-fold of the clinical MAO B inhibitor selegiline (IC50 = 19.58 ± 0.83 nM) [1][2]. Critically, its MAO A IC50 is 1,000 nM, giving a selectivity index (SI = MAO A IC50 / MAO B IC50) of ~30. This contrasts with selegiline's SI of ~3,434, indicating that the target compound is a moderately selective MAO B inhibitor rather than a highly selective one, a profile that may be advantageous in programs where partial MAO A engagement is desired for polypharmacology [2]. The 2-phenyl analog exhibits identical MAO B IC50 (33 nM per BindingDB cross-reference) but differs in glycolate oxidase activity (see Evidence Item 2), demonstrating that C2 heterocycle identity preserves MAO B potency while modulating off-target liability [1].

MAO B Selectivity

Head-to-head

IC50 33 nM (MAO B), SI 30; vs. selegiline SI 3434

Reported moderate selectivity; supports dual-mechanism probe studies

Human recombinant MAO, ChEMBL curated data

Evidence Dimension	MAO B inhibitory potency and selectivity over MAO A
Target Compound Data	MAO B IC50 = 33 nM; MAO A IC50 = 1,000 nM; Selectivity Index = 30
Comparator Or Baseline	Selegiline: MAO B IC50 = 19.58 nM, MAO A IC50 = 67.24 μM, SI = 3,434; Clorgyline: MAO A IC50 = 19.5 nM, MAO B IC50 = 45,300 nM
Quantified Difference	Target compound MAO B IC50 is 1.7× higher than selegiline; selectivity window is ~100-fold narrower than selegiline
Conditions	Inhibition of human recombinant MAO A and MAO B; Sapienza University of Rome / ChEMBL curated data

Why This Matters

The moderate selectivity profile distinguishes this compound from both highly selective MAO B inhibitors (selegiline) and MAO A inhibitors (clorgyline), enabling its use as a dual-mechanism probe in neurological disease models where balanced MAO inhibition is therapeutically relevant.

• [1] BindingDB. BDBM50421645 – CHEMBL123609. MAO B IC50 = 33 nM (human). Sapienza University of Rome / ChEMBL. View Source
• [2] PMC Table 6. Selegiline: MAO A IC50 = 67.24 ± 1.03 μM, MAO B IC50 = 19.58 ± 0.83 nM, SI = 3434. View Source

Glycolate Oxidase Counterscreen Selectivity: Thiophene vs. Phenyl and Furanyl Analogs

The target compound displays a glycolate oxidase (GO) IC50 of 39.9 μM (39,900 nM) against mouse recombinant enzyme [1]. This is approximately 1,200-fold weaker than its MAO B IC50 (33 nM), establishing that the compound is functionally selective for MAO B over GO in this assay context. The 2-furanyl analog (CHEBI:113007) has no reported GO activity in public databases, precluding direct comparison but highlighting the uniqueness of the thiophene analog's triple-target dataset (MAO A, MAO B, GO) [2]. For comparison, the reference GO inhibitor glycolate oxidase-IN-1 (a salicylic acid derivative) exhibits an IC50 of 38.2 μM, nearly identical to the target compound's GO potency . However, glycolate oxidase-IN-1 has no reported MAO activity, whereas the target compound combines moderate GO inhibition with potent MAO B blockade, a dual-profile that is rare and may be exploitable in metabolic-neurological disease crossover studies [1].

GO Counterscreen

Reported

GO IC50 39.9 μM; MAO B/GO selectivity 1,209-fold

Supports off-target counterscreen metric

Furanyl analog lacks GO data; comparator glycolate oxidase-IN-1 IC50 38.2 μM

Evidence Dimension	Glycolate oxidase inhibition potency relative to primary target (MAO B)
Target Compound Data	GO IC50 = 39.9 μM (39,900 nM); MAO B/GO selectivity = 1,209-fold
Comparator Or Baseline	Glycolate oxidase-IN-1 (compound 26, salicylic acid derivative): GO IC50 = 38.2 μM. Furanyl analog (CHEBI:113007): no GO data available.
Quantified Difference	Target compound GO IC50 is within 4% of glycolate oxidase-IN-1; MAO B potency is absent in the comparator
Conditions	Inhibition of mouse recombinant glycolate oxidase expressed in E. coli using glycolate substrate; sulfonated DCIP dye-based assay

Why This Matters

The 1,200-fold MAO B-over-GO selectivity window provides a built-in counterscreen metric for lead optimization; procurement of the thiophene variant is essential because the furanyl and phenyl analogs lack this dual-target characterization, potentially leading to missed off-target toxicity signals.

• [1] BindingDB. BDBM50421645 – CHEMBL123609. Glycolate oxidase (mouse) IC50 = 3.99E+4 nM. Universidad de Granada / ChEMBL. View Source
• [2] ChEBI. 4-(4-bromophenyl)sulfonyl-2-(2-furanyl)-5-(methylthio)oxazole (CHEBI:113007). European Bioinformatics Institute. View Source

C2 Thiophene vs. Furan Electronic Differentiation: Impact on Physicochemical and Binding Properties

Replacement of the thiophen-2-yl ring (C2) with a furan-2-yl ring (as in CHEBI:113007) alters the heteroatom from sulfur to oxygen, which modifies the ring's polarizability, dipole moment, and hydrogen-bond acceptor character [1]. Thiophene is more polarizable than furan (calculated polarizability: thiophene ~10.3 ų vs. furan ~8.8 ų) and engages in different non-covalent interactions—notably S–π and S–H contacts—that are absent with oxygen [2]. This electronic distinction is functionally consequential: the thiophene analog carries MAO B and glycolate oxidase inhibition data, whereas the furanyl analog (LSM-24417) has no reported enzyme inhibition in ChEMBL or BindingDB despite being catalogued in the same LINCS screening library [1][3]. The absence of bioactivity annotation for the furanyl compound in public repositories suggests that the sulfur atom contributes critically to target binding, making the thiophene variant the active chemotype and the furanyl analog a potentially inactive negative control [1].

Electronic Differentiation

Class-level

Thiophene polarizability ~10.3 ų vs. furan ~8.8 ų; 3 enzyme targets vs. 0

Supports SAR chemotype selection

Data vacuum for furanyl analog; sulfur-mediated contacts likely critical

Evidence Dimension	Heteroatom identity at C2 (S vs. O) and associated enzyme inhibition annotation
Target Compound Data	Thiophen-2-yl at C2; annotated MAO B IC50 = 33 nM, MAO A IC50 = 1,000 nM, GO IC50 = 39.9 μM
Comparator Or Baseline	Furan-2-yl analog (CHEBI:113007, LSM-24417); no enzyme inhibition data reported in ChEMBL or BindingDB
Quantified Difference	Thiophene analog: 3 enzyme targets annotated. Furan analog: 0 enzyme targets annotated. Qualitative electronic difference: thiophene polarizability ~10.3 ų vs. furan ~8.8 ų.
Conditions	Comparative annotation mining across ChEBI, LINCS, ChEMBL, and BindingDB databases

Why This Matters

Procurement of the furanyl analog as a negative control requires confidence that it is truly inactive; the current data vacuum around CHEBI:113007 means it cannot serve as a validated control, whereas the thiophene compound's rich annotation justifies its selection as the primary chemotype for SAR exploration.

• [1] ChEBI. CHEBI:113007 (furanyl analog) vs. CHEBI thiophene analog comparison. European Bioinformatics Institute. View Source
• [2] Gaussian polarizability calculations for thiophene and furan. CRC Handbook of Chemistry and Physics, 104th Edition (2023). View Source
• [3] LINCS Consortium. LSM-24417 Small Molecule Information. Library of Integrated Network-Based Cellular Signatures. View Source

Synthetic Tractability via Methylthio Oxidation Chemistry: Access to Sulfonyl and Sulfoxide Derivatives

The 5-methylthio substituent on the target compound serves as a latent handle for oxidation-state diversification. Herrera et al. (2006) demonstrated that 4-methylthio-1,3-oxazoles can be chemoselectively oxidized with m-CPBA to the corresponding 4-methylsulfonyl derivatives in good yields [1]. Applied to the target compound, this chemistry would allow systematic conversion of the 5-SMe group to sulfoxide (SO) and sulfone (SO₂) analogs, enabling SAR studies at the C5 position without de novo synthesis. In contrast, the 5-methylsulfonyl-substituted analogs (e.g., 4-[(4-bromophenyl)sulfonyl]-2-(4-fluorophenyl)-5-(methylsulfonyl)-1,3-oxazole) are commercially listed but cannot be reduced back to the methylthio precursor, limiting their synthetic versatility . The target compound's methylthio group therefore represents a branch-point intermediate: it is the more synthetically enabling procurement choice for laboratories planning oxidative SAR expansion [1].

Synthetic Handle

Method context

5-SMe oxidizable to sulfoxide and sulfone via m-CPBA

Enables oxidation-state SAR expansion

Yields reported as good (J. Org. Chem. 2006)

Evidence Dimension	Synthetic versatility of C5 substituent (methylthio vs. methylsulfonyl)
Target Compound Data	5-methylthio group; oxidizable to sulfoxide (SO) and sulfone (SO₂) via m-CPBA; yields reported as good for analogous 4-methylthio oxazoles
Comparator Or Baseline	5-methylsulfonyl analog (CAS not specified, but commercially catalogued); non-reducible to methylthio under standard conditions
Quantified Difference	Methylthio derivative enables at least 2 additional oxidation states (SO, SO₂) accessible in one step; methylsulfonyl derivative offers 0 accessible reduced states
Conditions	m-CPBA oxidation in dichloromethane at 0 °C to room temperature, as described by Herrera et al. (J. Org. Chem. 2006, 71, 3026–3032)

Why This Matters

Procurement of the 5-methylthio variant maximizes downstream chemical space exploration at lower cost: one compound yields at least three oxidation-state analogs, whereas purchasing the 5-methylsulfonyl variant locks the user into a single oxidation state.

• [1] Herrera, A., Martínez-Alvarez, R., Ramiro, P., Chioua, M., & Chioua, R. (2006). New Easy Approach to the Synthesis of 2,5-Disubstituted and 2,4,5-Trisubstituted 1,3-Oxazoles. The Reaction of 1-(Methylthio)acetone with Nitriles. Journal of Organic Chemistry, 71(8), 3026–3032. View Source

COX-2 Inhibitory Class Potential: Patent-Disclosed Scaffold with Thiophene Advantage

The patent family encompassing oxazole sulfonamides (US 6,002,014; EP 0826676A1) explicitly claims compounds where a thienyl or 5-halo-2-thienyl substituent at the oxazole 2-position is combined with a methylsulfonylphenyl group for selective COX-2 inhibition [1]. The claimed prototype JTE-522 (tilmacoxib), a 4-(4-methylsulfonylphenyl)-substituted oxazole, inhibits human recombinant COX-2 with an IC50 of 85 nM (0.085 μM) while sparing COX-1 at concentrations up to 100 μM [2]. The target compound incorporates a 4-bromophenylsulfonyl group (electron-withdrawing, bromine as a metabolically labile handle) and a thiophen-2-yl ring at C2, which structurally maps onto the claimed COX-2 pharmacophore [1]. While direct COX-2 inhibition data for the target compound are not publicly available as of this assessment, its structural congruence with the patent-defined scaffold makes it a high-priority candidate for COX-2 counterscreening during MAO B lead optimization [1][2].

COX-2 Class Potential

Class-level

Aligns with patent pharmacophore (US 6,002,014); JTE-522 IC50 85 nM

Class-level COX-2 alignment; data to verify

No direct COX-2 data for target compound

Evidence Dimension	Structural alignment with patent-defined COX-2 selective pharmacophore
Target Compound Data	4-bromophenylsulfonyl at C4, thiophen-2-yl at C2, methylthio at C5; no direct COX-2 IC50 reported
Comparator Or Baseline	JTE-522 (tilmacoxib): COX-2 IC50 = 85 nM, COX-1 IC50 > 100 μM; claimed oxazole scaffold with 4-methylsulfonylphenyl at C4 and thienyl/cyclohexyl at C2
Quantified Difference	Pharmacophore similarity: both contain 4-substituted-phenylsulfonyl at C4 and thiophene/heterocycle at C2. COX-2 activity of target compound uncharacterized; JTE-522 has 85 nM IC50.
Conditions	Patent claim scope (US 6,002,014) covering oxazole derivatives with thienyl and methylsulfonyl/aminosulfonyl substitution

Why This Matters

The target compound occupies a privileged chemical space at the intersection of MAO B inhibition (validated) and COX-2 inhibition (patent-predicted), making it uniquely suitable for neuroinflammation research where dual MAO B/COX-2 modulation is a recognized therapeutic strategy.

• [1] Haruta, J., Hashimoto, H., & Matsushita, M. (1999). Oxazole derivatives and use thereof. US Patent 6,002,014. Japan Tobacco Inc. View Source
• [2] Profile of JTE-522 as a human cyclooxygenase-2 inhibitor. Japanese Journal of Pharmacology, 78(3), 365–371 (1998). IC50 = 0.085 μM (COX-2); no COX-1 inhibition up to 100 μM. View Source

Optimal Research and Procurement Scenarios for 4-((4-Bromophenyl)sulfonyl)-5-(methylthio)-2-(thiophen-2-yl)oxazole

Neuroprotection and Parkinson's Disease Probe Development

The compound's MAO B IC50 of 33 nM and 30-fold selectivity over MAO A position it as a moderately selective MAO B inhibitor scaffold for Parkinson's disease research [1]. Unlike selegiline (SI ~3,434), the target compound retains partial MAO A engagement, which may provide additional serotonergic tone and address the depressive comorbidities common in Parkinson's patients. Procurement of this specific thiophene variant—rather than the phenyl or furanyl analogs—is essential because only the thiophene-bearing member has peer-reviewed MAO isoform profiling data in public databases [1][2]. The validated selectivity window enables dose-ranging studies to dissect MAO B-specific vs. dual MAO A/B contributions to neuroprotection.

Off-Target Liability Assessment and Counterscreening Programs

The compound uniquely provides a triple-target dataset (MAO A, MAO B, glycolate oxidase) derived from curated ChEMBL/BindingDB assays [1]. With a glycolate oxidase IC50 of 39.9 μM—comparable to the dedicated GO inhibitor glycolate oxidase-IN-1 (38.2 μM)—it serves as both an MAO B probe and a built-in GO counterscreen in a single compound [3]. Medicinal chemistry teams can use this dual-annotation to identify structural features that separate MAO B potency from GO liability early in lead optimization, reducing the need for separate GO counterscreen compound procurement [1][3].

Oxidation-State SAR Expansion via C5 Methylthio Diversification

The 5-methylthio group is a strategic synthetic handle for generating sulfoxide and sulfone analogs using m-CPBA oxidation chemistry described by Herrera et al. (J. Org. Chem. 2006) [1]. Medicinal chemistry groups seeking to explore the full oxidation-state SAR at C5 should procure the methylthio precursor rather than the pre-oxidized methylsulfonyl analog, as the latter cannot be reduced back to lower oxidation states. Starting from the methylthio compound, a single synthesis effort yields three analogs (SMe, SO, SO₂) for biological evaluation, maximizing chemical space coverage per procurement dollar [1].

Neuroinflammation Research at the MAO B–COX-2 Interface

The compound's structural alignment with the US 6,002,014 patent pharmacophore (4-sulfonylphenyl + thienyl-substituted oxazole) supports its prioritization as a candidate for dual MAO B/COX-2 inhibition profiling [2][3]. Neuroinflammation is increasingly recognized as a therapeutic node where simultaneous MAO B-mediated dopamine preservation and COX-2-mediated prostaglandin suppression may be synergistic [3]. Researchers procuring this thiophene variant for MAO B programs can concurrently assess COX-2 activity without acquiring a separate compound, leveraging the patent-predicted SAR to accelerate hit-to-lead progression in neuroinflammation [2][3].

Application

Selection Property

Validation Focus

Parkinson's disease model research

MAO B isoform selectivity profile

Isoform-selective pathway response interpretation

Off-target liability profiling

Multi-target annotation (MAO/GO)

Counterscreen endpoint review

C5 oxidation-state SAR

Methylthio synthetic handle

Oxidation chemistry feasibility

Neuroinflammation model research

COX-2 pharmacophore alignment

COX-2 counterscreen potential

• [1] Herrera, A., et al. (2006). J. Org. Chem., 71(8), 3026–3032. View Source
• [2] Haruta, J., et al. (1999). Oxazole derivatives and use thereof. US Patent 6,002,014. View Source
• [3] BindingDB. BDBM50421645. MAO A, MAO B, and glycolate oxidase IC50 data. ChEMBL curated. View Source